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Compound of Interest

Compound Name: 3-Hydroxyvalerate

Cat. No.: B1259860

Essential Safety and Handling Guide for 3-
Hydroxyvalerate

For researchers, scientists, and drug development professionals, the safe handling and
disposal of laboratory chemicals are paramount to ensuring a secure work environment and
regulatory compliance. This guide provides immediate, essential safety protocols, operational
procedures, and disposal plans for 3-Hydroxyvalerate. Note that while "3-Hydroxyvalerate"
can refer to the salt or ester of 3-Hydroxyvaleric acid, this guide is based on the safety data for
3-Hydroxyvaleric acid, as its hazard profile is expected to be closely related.

Hazard Identification and Safety Summary

3-Hydroxyvaleric acid is classified as a hazardous substance. It is known to cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3] Adherence to the
following safety protocols is crucial to minimize exposure and mitigate risks.

Quantitative Data Summary
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Property Value Source
Molecular Formula C5H1003 [2]
Molecular Weight 118.13 g/mol [2]

GHS Hazard Codes

H315, H319, H335

[1]

Physical Form

Solid or liquid

[4]

Storage Temperature

2-8°C, Sealed in a dry place

[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following PPE is mandatory when handling 3-Hydroxyvalerate.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
aerosols that can cause

serious eye irritation.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact which

can lead to irritation.[1]

Body Protection

Laboratory coat or chemical-

resistant apron.

Protects against incidental skin
contact and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. A
NIOSH-approved respirator
may be necessary if there is a
risk of inhalation of dust or

aerosols.

Minimizes the risk of

respiratory tract irritation.[1]

Operational and Disposal Plans

Step-by-Step Handling and Experimental Protocol
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e Preparation: Before handling, ensure that all required PPE is correctly worn. Work should be
conducted in a well-ventilated area, such as a chemical fume hood.

» Dispensing: When transferring or weighing the chemical, avoid generating dust or aerosols.
Use appropriate tools and handle containers with care to prevent spills.

e In Case of Exposure:

o

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. If irritation persists, seek medical attention.[2]

o Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention if symptoms persist.[2]

o Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

« Spill Management: In the event of a spill, evacuate the area. Wearing appropriate PPE,
contain the spill with an inert absorbent material. Collect the material into a sealed, labeled
container for disposal as hazardous waste. Ventilate the area and clean the spill site
thoroughly.

Disposal Plan

Proper disposal of 3-Hydroxyvalerate and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Segregation: All materials that have come into contact with 3-Hydroxyvalerate,
including unused product, contaminated labware (e.g., pipette tips, gloves), and spill cleanup
materials, must be collected as hazardous waste.

o Containerization: Use a designated, leak-proof, and clearly labeled hazardous waste
container. The label must include the words "Hazardous Waste" and the full chemical name,
"3-Hydroxyvalerate" or "3-Hydroxyvaleric acid".
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o Storage: Store the hazardous waste container in a designated, well-ventilated, and secure
area, away from incompatible materials.

o Disposal: Contact your institution's Environmental Health and Safety (EHS) office to arrange
for the pickup and disposal of the hazardous waste. Do not dispose of 3-Hydroxyvalerate
down the drain or in the regular trash.

o Empty Containers: "Empty" containers that previously held 3-Hydroxyvalerate should be
triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as
hazardous waste. After thorough rinsing, the container can be disposed of according to local
regulations.

Workflow for Safe Handling and Disposal of 3-
Hydroxyvalerate
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Workflow for Safe Handling and Disposal of 3-Hydroxyvalerate
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Caption: Workflow for the safe handling and disposal of 3-Hydroxyvalerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling 3-
Hydroxyvalerate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1259860#personal-protective-equipment-for-
handling-3-hydroxyvalerate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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